Methyl 3-(bromomethyl)-4-fluorobenzoate
Overview
Description
Methyl 3-(bromomethyl)-4-fluorobenzoate is a chemical compound used in organic synthesis . It is also known as 3-(Bromomethyl)benzoic acid methyl ester .
Physical And Chemical Properties Analysis
Methyl 3-(bromomethyl)-4-fluorobenzoate is a solid compound . Its empirical formula is C9H9BrO2 and its molecular weight is 229.07 .Scientific Research Applications
Anaerobic Degradation Studies
Methyl 3-(bromomethyl)-4-fluorobenzoate has implications in studying anaerobic degradation pathways. Research by Londry & Fedorak (1993) utilized fluorinated compounds, including fluorobenzoates, to trace the degradation of m-cresol in a methanogenic consortium. This study highlighted the transformation of these compounds to methane, offering insights into the anaerobic degradation processes of aromatic compounds (Londry & Fedorak, 1993).
Antimycobacterial Activity
In a study focusing on antimycobacterial activity, Koçyiğit-Kaymakçıoğlu et al. (2009) synthesized derivatives of 4-fluorobenzoic acid and evaluated their effects against Mycobacterium tuberculosis. The research revealed certain compounds demonstrating significant inhibitory activity, underscoring the potential of fluorobenzoate derivatives in antimicrobial applications (Koçyiğit-Kaymakçıoğlu et al., 2009).
Synthesis of Chemical Intermediates
The synthesis of chemical intermediates, like Methyl 4-bromo-2-methoxybenzoate, using bromination and hydrolysis methods has been studied. Chen Bing-he (2008) described a process that yielded high purity and yield, illustrating the utility of fluorobenzoates in producing key chemical intermediates (Chen Bing-he, 2008).
Fluorescent Sensing Applications
Methyl 3-(bromomethyl)-4-fluorobenzoate and its derivatives have applications in fluorescent sensing. A study by Ye et al. (2014) developed a fluorogenic chemosensor based on a related compound, which showed high selectivity and sensitivity towards aluminum ions, indicating potential use in bio-imaging and environmental monitoring (Ye et al., 2014).
Safety and Hazards
Mechanism of Action
Target of Action
It is known that bromomethyl compounds often participate in carbon-carbon bond forming reactions .
Mode of Action
Methyl 3-(bromomethyl)-4-fluorobenzoate likely interacts with its targets through a process known as Suzuki–Miyaura cross-coupling . This reaction involves the coupling of an organoboron compound with a halide or pseudo-halide using a palladium catalyst . The bromomethyl group in Methyl 3-(bromomethyl)-4-fluorobenzoate can act as a halide in this reaction .
Biochemical Pathways
The compound’s involvement in suzuki–miyaura cross-coupling suggests it may play a role in the synthesis of complex organic compounds .
Result of Action
Its role in suzuki–miyaura cross-coupling suggests it may contribute to the formation of carbon-carbon bonds, facilitating the synthesis of complex organic compounds .
Action Environment
The action, efficacy, and stability of Methyl 3-(bromomethyl)-4-fluorobenzoate can be influenced by various environmental factors. For instance, the efficiency of Suzuki–Miyaura cross-coupling can be affected by the choice of solvent, the temperature, and the presence of a base .
properties
IUPAC Name |
methyl 3-(bromomethyl)-4-fluorobenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8BrFO2/c1-13-9(12)6-2-3-8(11)7(4-6)5-10/h2-4H,5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LJNYXXWIWSCHKW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=C(C=C1)F)CBr |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8BrFO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801215200 |
Source
|
| Record name | Benzoic acid, 3-(bromomethyl)-4-fluoro-, methyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801215200 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
247.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-(bromomethyl)-4-fluorobenzoate | |
CAS RN |
878744-25-3 |
Source
|
| Record name | Benzoic acid, 3-(bromomethyl)-4-fluoro-, methyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=878744-25-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzoic acid, 3-(bromomethyl)-4-fluoro-, methyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801215200 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | methyl 3-(bromomethyl)-4-fluorobenzoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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